Cas no 433259-16-6 (4-bromo-2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoylphenyl morpholine-4-carboxylate)

• Product Name: 4-bromo-2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoylphenyl morpholine-4-carboxylate
• CAS No: 433259-16-6
• MF: C₂₂H₂₂BrNO₆
• MW: 476.317185878754
• CID: 6511411
• Update Time: 2025-11-02

4-bromo-2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoylphenyl morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoylphenyl morpholine-4-carboxylate
• (E)-4-bromo-2-(3-(3,4-dimethoxyphenyl)acryloyl)phenyl morpholine-4-carboxylate
• 4-Morpholinecarboxylic acid, 4-bromo-2-[3-(3,4-dimethoxyphenyl)-1-oxo-2-propen-1-yl]phenyl ester

• Inchi： 1S/C22H22BrNO6/c1-27-20-7-4-15(13-21(20)28-2)3-6-18(25)17-14-16(23)5-8-19(17)30-22(26)24-9-11-29-12-10-24/h3-8,13-14H,9-12H2,1-2H3
• InChI Key： FCVCOGSFWWTIHW-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=C(Br)C=C2C(=O)C=CC2=CC=C(OC)C(OC)=C2)=O)CCOCC1

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• Boiling Point: 623.9±55.0 °C(Predicted)
• pka: -1.97±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids

Additional information on 4-bromo-2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoylphenyl morpholine-4-carboxylate

Comprehensive Overview of 4-bromo-2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoylphenyl morpholine-4-carboxylate (CAS No. 433259-16-6)

The compound 4-bromo-2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoylphenyl morpholine-4-carboxylate (CAS No. 433259-16-6) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a morpholine-4-carboxylate moiety and a 3,4-dimethoxyphenyl group, makes it a valuable candidate for studying enzyme inhibition and receptor modulation. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, as it exhibits promising interactions with biological targets.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The 4-bromo-2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoylphenyl scaffold of this compound aligns with these trends, as it offers a versatile platform for structural optimization. Its brominated aromatic ring and α,β-unsaturated carbonyl system are key features that contribute to its reactivity and binding affinity, making it a subject of interest in computational chemistry and molecular docking studies.

The synthesis of CAS No. 433259-16-6 involves multi-step organic reactions, including cross-coupling and esterification techniques. Its morpholine ring enhances solubility and bioavailability, which are critical factors in pharmacokinetic profiling. Given the growing focus on green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact. This aligns with the broader industry shift toward sustainable drug development.

From a structural-activity relationship (SAR) perspective, the 3,4-dimethoxyphenyl group in 4-bromo-2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoylphenyl morpholine-4-carboxylate is believed to play a pivotal role in its biological activity. This moiety is commonly found in compounds with neuroprotective and anti-inflammatory properties, sparking investigations into its potential therapeutic applications. Additionally, the prop-2-enoyl linkage introduces conformational rigidity, which can improve target specificity—a hot topic in fragment-based drug design.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for reliable research outcomes. As the pharmaceutical industry increasingly adopts high-throughput screening, compounds like CAS No. 433259-16-6 are being evaluated for their compatibility with automated assay systems, further highlighting their relevance in modern drug discovery pipelines.

In conclusion, 4-bromo-2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoylphenyl morpholine-4-carboxylate represents a compelling area of study at the intersection of organic synthesis and biomedical research. Its structural complexity and functional diversity make it a valuable tool for addressing contemporary challenges in therapeutic development. As scientific inquiry continues to evolve, this compound is poised to remain a focal point for innovation in chemical biology and pharmaceutical sciences.